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Compound of Interest

Compound Name:
2-Amino-2-[4-

(methylthio)phenyl]ethanol

CAS No.: 910443-19-5

Cat. No.: B1286317

Get Quote

Technical Monograph & Experimental Guide

Executive Summary
Methylthio-substituted phenylethanolamines represent a specialized subclass of

sympathomimetic agents where the canonical hydroxyl (-OH) or methoxy (-OCH₃) groups of

the phenyl ring are replaced by a methylthio (-SCH₃) moiety. This substitution fundamentally

alters the pharmacodynamic and pharmacokinetic profile of the parent phenylethanolamine

scaffold.

Unlike their neurotoxic phenethylamine counterparts (e.g., 4-MTA), the introduction of the

-hydroxyl group in phenylethanolamines significantly reduces blood-brain barrier (BBB)
permeability, shifting the primary biological activity from central monoamine release to direct
peripheral adrenergic receptor agonism and metabolic enzyme inhibition. This guide details the
structure-activity relationships (SAR), synthesis, and pharmacological evaluation of these
compounds.
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Chemical Structure & Properties
Core Scaffold Analysis
The fundamental structure is 1-(4-(methylthio)phenyl)-2-aminoethanol. The biological activity is

governed by three critical structural domains:

Aromatic Ring (The Anchor): The 4-methylthio substitution provides a lipophilic bulk ($ \pi

\approx 0.61 $) significantly higher than a hydroxyl group, enhancing membrane partitioning

while retaining weak hydrogen bond acceptor capabilities.

-Hydroxyl Group (The Switch): This moiety creates a chiral center (active isomer typically R-
configuration). It is the "switch" that reduces affinity for the serotonin transporter (SERT) and
increases affinity for adrenergic receptors compared to the non-hydroxylated
phenethylamines.

Amine Tail (The Tuner): Substitution on the nitrogen (e.g., isopropyl, t-butyl) dictates receptor

selectivity (

vs.

).

Physicochemical Profile
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Property Value / Characteristic Impact on Activity

LogP ~1.8 - 2.2

Moderate lipophilicity;

facilitates tissue distribution but

limits CNS accumulation

compared to amphetamines.

pKa ~9.0 (Amine)

Exists primarily as a cation at

physiological pH, essential for

Asp113 interaction in

adrenergic receptors.

Redox Potential High

The sulfide sulfur is

susceptible to oxidation (S-

oxidation) to sulfoxide (-

S(O)Me) and sulfone (-

SO₂Me).

H-Bonding
Acceptor (S), Donor/Acceptor

(OH, NH)

The -SCH₃ group lacks the H-

bond donor capacity of the 4-

OH in norepinephrine,

reducing intrinsic efficacy at

-receptors (partial agonism).

Pharmacodynamics: Mechanism of Action
Adrenergic Receptor Interaction
Methylthio phenylethanolamines primarily function as direct-acting sympathomimetics.

-Adrenergic Receptors: The compounds bind to the orthosteric site. However, the
replacement of the 4-OH (phenol) with 4-SCH₃ removes a critical hydrogen bond to Serine
residues (Ser203/204/207) in the receptor binding pocket. Consequently, these compounds
often act as partial agonists or ligands with reduced intrinsic efficacy compared to
isoproterenol.

Selectivity: N-substitution dictates subtype selectivity. Bulky N-substituents (e.g., isopropyl)

favor
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-selectivity.

MAO Inhibition
Unlike catecholamines, the 4-methylthio group renders the ring resistant to Catechol-O-

Methyltransferase (COMT). Furthermore, the methylthio moiety is a known pharmacophore for

Monoamine Oxidase (MAO) inhibition. These compounds often display competitive inhibition of

MAO-A, prolonging the half-life of co-administered or endogenous amines.

Signaling Pathway Visualization
The following diagram illustrates the G-protein coupled signaling cascade activated by these

agonists.
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Figure 1: Signal transduction pathway for methylthio-phenylethanolamine agonists acting via

the Gs-cAMP-PKA axis.

Pharmacokinetics & Metabolism
The metabolic fate of the methylthio group is the defining pharmacokinetic feature.

S-Oxidation: The primary metabolic route is oxidation by Flavin-containing Monooxygenases

(FMO) and Cytochrome P450 (CYP) isozymes to the sulfoxide and subsequently the

sulfone.

Implication: The sulfoxide metabolite is more polar and typically less active, representing a

detoxification pathway.

Resistance to COMT: Lack of a catechol moiety prevents rapid methylation, resulting in a

longer duration of action compared to norepinephrine.
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Figure 2: Metabolic S-oxidation pathway. The conversion to sulfoxide significantly alters polarity

and receptor affinity.

Experimental Protocols
Synthesis of 1-(4-(methylthio)phenyl)-2-aminoethanol
Objective: Produce high-purity ligand for binding assays. Methodology: Bromination of ketone

followed by reduction and amination. This route minimizes side reactions common in direct

epoxide opening.

Step-by-Step Protocol:

Bromination: Dissolve 4'-methylthioacetophenone (10 mmol) in glacial acetic acid (20 mL).

Add bromine (10 mmol) dropwise at 0°C. Stir for 2 hours. Quench with ice water. Extract the

solid

-bromo-4-methylthioacetophenone.

Validation: Check TLC (Hexane/EtOAc 4:1). Product Rf ≈ 0.6.

Reduction: Dissolve the bromoketone (5 mmol) in ethanol (15 mL). Add NaBH₄ (2.5 eq)

slowly at 0°C. Stir for 1 hour. This yields the bromohydrin (1-(4-(methylthio)phenyl)-2-
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bromoethanol).

Rationale: Reducing before aminating prevents Schiff base formation and polymerization.

Amination: Treat the bromohydrin with excess isopropylamine (or desired amine) in THF at

50°C for 12 hours in a sealed tube.

Purification: Evaporate solvent. Acidify with HCl to precipitate the hydrochloride salt.

Recrystallize from Ethanol/Ether.

In Vitro Binding Assay (Radioligand Displacement)
Objective: Determine affinity (

) for

-adrenergic receptors.

Membrane Prep: Use CHO cells stably expressing human

-AR.

Ligand: [³H]-CGP12177 (hydrophilic antagonist) or [³H]-Dihydroalprenolol.

Incubation: Incubate membranes (20 µg protein) with radioligand (0.5 nM) and increasing

concentrations of methylthio-phenylethanolamine (

to

M) in Tris-HCl buffer (pH 7.4) for 60 min at 25°C.

Termination: Rapid filtration through GF/B filters.

Analysis: Fit data to a one-site competition model to derive

and calculate

using the Cheng-Prusoff equation.

Toxicology & Safety Profile
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Neurotoxicity: Unlike para-methylthioamphetamine (4-MTA), which is a potent serotonin

releaser and neurotoxin, the

-hydroxyl group in phenylethanolamines drastically reduces affinity for the serotonin
transporter (SERT) and limits BBB penetration. Therefore, the neurotoxic risk is significantly
lower.

Cardiovascular: As sympathomimetics, these compounds carry risks of tachycardia and

hypertension.

Reactive Metabolites: High-dose exposure may lead to sulfenic acid intermediates,

potentially depleting hepatic glutathione.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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